Cas no 1216259-30-1 (5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid)

• Product Name: 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid
• CAS No: 1216259-30-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5187038
• Update Time: 2025-10-29

5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid
• 5-(4-Ethoxyphenyl)oxazole-2-carboxylicacid
• 5-(4-Ethoxy-phenyl)-oxazole-2-carboxylic acid
• 2-Oxazolecarboxylic acid, 5-(4-ethoxyphenyl)-

• Inchi： 1S/C12H11NO4/c1-2-16-9-5-3-8(4-6-9)10-7-13-11(17-10)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： KNFRAZSPYNKVBV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CN=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid

Research Briefing on 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid (CAS: 1216259-30-1) in Chemical Biology and Pharmaceutical Applications

5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid (CAS: 1216259-30-1) is a synthetic oxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the oxazole class of heterocycles, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The ethoxyphenyl substitution at the 5-position of the oxazole ring enhances its lipophilicity and may influence its binding affinity to biological targets. Recent studies have explored its utility as a building block for the synthesis of more complex molecules or as a lead compound for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently derivatized to produce potent and selective inhibitors of protein kinases involved in cancer signaling pathways. The carboxylic acid moiety was found to be crucial for forming hydrogen bonds with the kinase active site, while the ethoxyphenyl group contributed to improved cellular permeability. These findings highlight the compound's versatility in drug design and its potential as a scaffold for developing targeted therapies.

Another recent application of 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid was reported in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters described its incorporation into hybrid molecules designed to combat multidrug-resistant bacterial strains. The oxazole core was shown to interact with bacterial efflux pumps, thereby reducing resistance mechanisms. The study also noted that the compound's moderate solubility in aqueous solutions could be optimized through structural modifications, suggesting avenues for future research.

From a synthetic chemistry perspective, 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid has been utilized in metal-catalyzed cross-coupling reactions to construct more complex heterocyclic systems. A 2023 ACS Catalysis paper detailed its use in palladium-catalyzed C-H activation reactions, enabling the efficient synthesis of biaryloxazoles with potential applications in materials science. The electron-withdrawing nature of the carboxylic acid group was found to facilitate regioselective functionalization, making it a valuable substrate for catalytic transformations.

Pharmacokinetic studies of 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid derivatives have revealed interesting properties. Research published in Drug Metabolism and Disposition (2023) indicated that the ethoxy group contributes to metabolic stability by reducing oxidative dealkylation in the liver. However, the carboxylic acid functionality was shown to undergo rapid glucuronidation, suggesting that prodrug strategies may be necessary for oral bioavailability. These insights are critical for the continued development of this compound class as drug candidates.

In conclusion, 5-(4-Ethoxyphenyl)oxazole-2-carboxylic acid (CAS: 1216259-30-1) represents a promising chemical entity with multiple applications in pharmaceutical research. Its demonstrated utility in kinase inhibitor development, antimicrobial agents, and synthetic methodology underscores its importance in contemporary medicinal chemistry. Future research directions may focus on optimizing its physicochemical properties, exploring new biological targets, and developing more efficient synthetic routes. As the understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly significant role in drug discovery pipelines.